Prostaglandin E2 p-benzamidophenyl ester
Prostaglandin E2 p-benzamidophenyl ester
Prostaglandin E2 p-benzamidophenyl ester is a prostanoid.
Brand Name:
Vulcanchem
CAS No.:
57790-53-1
VCID:
VC0158025
InChI:
InChI=1S/C33H41NO6/c1-2-3-7-14-26(35)19-22-29-28(30(36)23-31(29)37)15-10-4-5-11-16-32(38)40-27-20-17-25(18-21-27)34-33(39)24-12-8-6-9-13-24/h4,6,8-10,12-13,17-22,26,28-29,31,35,37H,2-3,5,7,11,14-16,23H2,1H3,(H,34,39)/b10-4-,22-19+/t26-,28+,29+,31+/m0/s1
SMILES:
CCCCCC(C=CC1C(CC(=O)C1CC=CCCCC(=O)OC2=CC=C(C=C2)NC(=O)C3=CC=CC=C3)O)O
Molecular Formula:
C33H41NO6
Molecular Weight:
547.7 g/mol
Prostaglandin E2 p-benzamidophenyl ester
CAS No.: 57790-53-1
Cat. No.: VC0158025
Molecular Formula: C33H41NO6
Molecular Weight: 547.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Prostaglandin E2 p-benzamidophenyl ester is a prostanoid. |
|---|---|
| CAS No. | 57790-53-1 |
| Molecular Formula | C33H41NO6 |
| Molecular Weight | 547.7 g/mol |
| IUPAC Name | (4-benzamidophenyl) (Z)-7-[(1R,2R,3R)-3-hydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]-5-oxocyclopentyl]hept-5-enoate |
| Standard InChI | InChI=1S/C33H41NO6/c1-2-3-7-14-26(35)19-22-29-28(30(36)23-31(29)37)15-10-4-5-11-16-32(38)40-27-20-17-25(18-21-27)34-33(39)24-12-8-6-9-13-24/h4,6,8-10,12-13,17-22,26,28-29,31,35,37H,2-3,5,7,11,14-16,23H2,1H3,(H,34,39)/b10-4-,22-19+/t26-,28+,29+,31+/m0/s1 |
| Standard InChI Key | PDKOSADNQUKMKP-QFPSZITRSA-N |
| Isomeric SMILES | CCCCC[C@@H](/C=C/[C@H]1[C@@H](CC(=O)[C@@H]1C/C=C\CCCC(=O)OC2=CC=C(C=C2)NC(=O)C3=CC=CC=C3)O)O |
| SMILES | CCCCCC(C=CC1C(CC(=O)C1CC=CCCCC(=O)OC2=CC=C(C=C2)NC(=O)C3=CC=CC=C3)O)O |
| Canonical SMILES | CCCCCC(C=CC1C(CC(=O)C1CC=CCCCC(=O)OC2=CC=C(C=C2)NC(=O)C3=CC=CC=C3)O)O |
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